Cas no 35554-99-5 (D-Alanine, 3-sulfino-)
D-Alanine, 3-sulfino- structure
Product Name:D-Alanine, 3-sulfino-
CAS No:35554-99-5
MF:C3H7NO4S
MW:153.156979799271
CID:292546
PubChem ID:1602099
Update Time:2025-04-19
D-Alanine, 3-sulfino- Chemical and Physical Properties
Names and Identifiers
-
- D-Alanine, 3-sulfino-
- (2S)-2-amino-3-sulfinopropanoic acid
- A6YN9EAW93
- Cysteinesulfinic acid, D-
- CHEMBL1316081
- Cysteinesulfinate, D-
- 35554-99-5
- D-Cysteine sulfinate
- Cysteinesulfinic acid, (-)-
- UNII-A6YN9EAW93
- 3-Sulfinoalanine #
- 3-Sulfino-D-alanine
- DTXSID801315480
- NCGC00015239-01
- Lopac-C-4418
- L-Cysteine sulfinic acid
- Alanine, beta-sulfino-
- SCHEMBL15264082
- ALANINE, .BETA.-SULFINO-
- ADVPTQAUNPRNPO-UWTATZPHSA-N
-
- Inchi: 1S/C3H7NO4S/c4-2(3(5)6)1-9(7)8/h2H,1,4H2,(H,5,6)(H,7,8)/t2-/m1/s1
- InChI Key: ADVPTQAUNPRNPO-UWTATZPHSA-N
- SMILES: S(C[C@H](C(=O)O)N)(=O)O
Computed Properties
- Exact Mass: 153.00961
- Monoisotopic Mass: 153.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.2
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 100.62
D-Alanine, 3-sulfino- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
35554-99-5 (D-Alanine, 3-sulfino-) Related Products
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- 1115-65-7(L-Cysteinesulfinic Acid)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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